Cas no 1443336-52-4 (2-(3,5-dimethoxyphenyl)ethane-1-thiol)

• Product Name: 2-(3,5-dimethoxyphenyl)ethane-1-thiol
• CAS No: 1443336-52-4
• MF: C₁₀H₁₄O₂S
• MW: 198.281961917877
• MDL: MFCD22627796
• CID: 5170350
• PubChem ID: 91655758
• Update Time: 2026-03-04

2-(3,5-dimethoxyphenyl)ethane-1-thiol Chemical and Physical Properties

Names and Identifiers

• 2-(3,5-dimethoxyphenyl)ethanethiol
• 2-(3,5-dimethoxyphenyl)ethane-1-thiol

• MDL： MFCD22627796
• Inchi： 1S/C10H14O2S/c1-11-9-5-8(3-4-13)6-10(7-9)12-2/h5-7,13H,3-4H2,1-2H3
• InChI Key： DQLMHKMPUODIFG-UHFFFAOYSA-N
• SMILES： C(S)CC1=CC(OC)=CC(OC)=C1

Computed Properties

• Exact Mass: 198.07145086g/mol
• Monoisotopic Mass: 198.07145086g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 19.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes